Cas no 827031-23-2 (4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-)

4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl- structure
827031-23-2 structure
Product Name:4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-
CAS No:827031-23-2
MF:C18H19N3O2
MW:309.362364053726
CID:686212
PubChem ID:11461028
Update Time:2025-04-19

4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-
    • 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine
    • DTXSID20466669
    • 827031-23-2
    • CHEMBL1093693
    • SCHEMBL3112156
    • Inchi: 1S/C18H19N3O2/c1-12-19-15-6-5-7-16(23-4)17(15)18(20-12)21(2)13-8-10-14(22-3)11-9-13/h5-11H,1-4H3
    • InChI Key: ILGZWIYSDQMJAY-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1C(=NC(C)=N2)N(C)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 309.147726857g/mol
  • Monoisotopic Mass: 309.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 47.5Ų
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.